Cas no 517103-95-6 (Acetic acid, [1-(3-hydroxypropyl)-2-pyrrolidinylidene]-, ethyl ester, (2E)-)

• Product Name: Acetic acid, [1-(3-hydroxypropyl)-2-pyrrolidinylidene]-, ethyl ester, (2E)-
• CAS No: 517103-95-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 361605
• PubChem ID: 71366024
• Update Time: 2025-04-19

Acetic acid, [1-(3-hydroxypropyl)-2-pyrrolidinylidene]-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [1-(3-hydroxypropyl)-2-pyrrolidinylidene]-, ethyl ester, (2E)-
• ethyl 2-[1-(3-hydroxypropyl)pyrrolidin-2-ylidene]acetate
• Ethyl [1-(3-hydroxypropyl)pyrrolidin-2-ylidene]acetate
• DTXSID80789402
• 517103-95-6

• Inchi： 1S/C11H19NO3/c1-2-15-11(14)9-10-5-3-6-12(10)7-4-8-13/h9,13H,2-8H2,1H3
• InChI Key： VONZENNCWHMRBP-UHFFFAOYSA-N
• SMILES： OCCCN1C(=CC(=O)OCC)CCC1

Computed Properties

• Exact Mass: 213.13657
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77